3,4-dichloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C21H23Cl2N3O2
• Molecular Weight: 420.3 g/mol
• IUPAC Name: 3,4-dichloro-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C21H23Cl2N3O2/c1-14(2)21(28)26-11-9-25(10-12-26)17-6-4-16(5-7-17)24-20(27)15-3-8-18(22)19(23)13-15/h3-8,13-14H,9-12H2,1-2H3,(H,24,27)
• InChI Key: PFOLXWKEJPLJGG-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl

Description

3,4-dichloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as DIPB or DIPBA and is a member of the benzamide class of compounds. DIPB has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of DIPB is not fully understood, but it is believed to act by inhibiting specific enzymes or receptors in the body. For example, DIPB has been found to inhibit the activity of the enzyme histone deacetylase, which is involved in gene expression regulation.
Biochemical and Physiological Effects
DIPB has been found to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. In addition, DIPB has been found to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One advantage of using DIPB in lab experiments is its relatively low toxicity. However, one limitation is that it may not be readily available or affordable for some research labs.

Future Directions

There are several potential future directions for research on DIPB. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease. Another area of interest is its potential use as an antibiotic. Additionally, further research is needed to fully understand the mechanism of action of DIPB and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of DIPB involves the reaction of 4-(4-isobutyryl-1-piperazinyl)aniline with 3,4-dichlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

DIPB has been investigated for its potential therapeutic applications in various scientific research studies. One study found that DIPB exhibited anti-cancer properties by inhibiting the growth of cancer cells in vitro. Another study found that DIPB had neuroprotective effects and could potentially be used for the treatment of neurological disorders such as Alzheimer's disease.